Cas no 27467-92-1 (3-Amino-6-chloro-1H-pyridine-2-thione)

• Product Name: 3-Amino-6-chloro-1H-pyridine-2-thione
• CAS No: 27467-92-1
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• MDL: MFCD20690567
• CID: 1431374
• PubChem ID: 10844705
• Update Time: 2025-06-11

3-Amino-6-chloro-1H-pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 3-amino-6-chloro-
• 3-amino-6-chloro-1H-pyridine-2-thione
• 3-Amino-6-chloropyridine-2(1H)-thione
• 3-amino-6-chloropyridine-2[1h]-thione
• AUCGLTFMKPYVNT-UHFFFAOYSA-N
• 3-Amino-6-chloropyridine-2-thiol
• 2-mercapto-3-amino-6-chloropyridine
• 3-amino-6-chloro-1,2-dihydropyridine-2-thione
• 27467-92-1
• CBA46792
• SCHEMBL2178190
• AKOS037645754
• SCHEMBL25167307
• AS-63055
• CS-0094250
• N16923
• AKOS017532481
• 3-Amino-6-chloro-2(1H)-pyridinethione
• 3-Amino-6-chloro-1H-pyridine-2-thione

• MDL： MFCD20690567
• Inchi： 1S/C5H5ClN2S/c6-4-2-1-3(7)5(9)8-4/h1-2H,7H2,(H,8,9)
• InChI Key： AUCGLTFMKPYVNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N1)=S)N

Computed Properties

• Exact Mass: 159.98635
• Monoisotopic Mass: 159.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 1.2

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-6-chloro-1H-pyridine-2-thione

Introduction to 3-Amino-6-chloro-1H-pyridine-2-thione (CAS No. 27467-92-1)

3-Amino-6-chloro-1H-pyridine-2-thione (CAS No. 27467-92-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes an amino group, a chlorine atom, and a thione moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 3-Amino-6-chloro-1H-pyridine-2-thione is C₆H₅ClN₂S, and it has a molecular weight of 168.63 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, 3-Amino-6-chloro-1H-pyridine-2-thione has garnered considerable attention due to its potential in the development of novel therapeutic agents. Research studies have shown that this compound exhibits promising biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-Amino-6-chloro-1H-pyridine-2-thione demonstrated potent inhibitory effects against multidrug-resistant bacteria, making them potential candidates for the treatment of antibiotic-resistant infections.

Beyond its antimicrobial applications, 3-Amino-6-chloro-1H-pyridine-2-thione has also been explored for its anticancer properties. A research team from the University of California, Los Angeles (UCLA) found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of cellular signaling pathways and the induction of apoptosis, highlighting its potential as a lead compound for cancer therapy.

In the field of agrochemicals, 3-Amino-6-chloro-1H-pyridine-2-thione has been investigated for its use in the development of new pesticides and herbicides. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that compounds derived from 3-Amino-6-chloro-1H-pyridine-2-thione showed high efficacy against plant pathogens and weeds, with minimal environmental impact. This makes them attractive candidates for sustainable agricultural practices.

The synthetic versatility of 3-Amino-6-chloro-1H-pyridine-2-thione is another key factor contributing to its widespread use in research and development. The presence of reactive functional groups allows for facile modification through various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. This flexibility enables chemists to tailor the properties of the compound to meet specific application requirements.

In materials science, 3-Amino-6-chloro-1H-pyridine-2-thione has been utilized in the synthesis of functional materials with unique electronic and optical properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed conjugated polymers incorporating this compound as a building block. These polymers exhibit excellent charge transport properties and have potential applications in organic electronics and photovoltaic devices.

The safety profile of 3-Amino-6-chloro-1H-pyridine-2-thione is an important consideration in its use across different industries. Extensive toxicological studies have shown that this compound has low toxicity when handled properly under laboratory conditions. However, appropriate safety measures should be followed to minimize exposure risks during handling and storage.

In conclusion, 3-Amino-6-chloro-1H-pyridine-2-thione (CAS No. 27467-92-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers aiming to develop novel bioactive molecules and functional materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow further.